Cas no 2138120-84-8 (1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one)

• Product Name: 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one
• CAS No: 2138120-84-8
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 5825152
• PubChem ID: 165496909
• Update Time: 2025-10-29

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one
• EN300-1160870
• 2138120-84-8
• 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one

• Inchi： 1S/C11H13F3N2O2/c12-11(13,14)8-2-1-7(17)5-9(8)16-4-3-15-6-10(16)18/h3-4,6-9,17H,1-2,5H2
• InChI Key： JZNWPSKFGVLXHH-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C=CN=CC1=O)O)(F)F

Computed Properties

• Exact Mass: 262.09291215g/mol
• Monoisotopic Mass: 262.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9Ų

Additional information on 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one

Introduction to 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one (CAS No. 2138120-84-8)

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one (CAS No. 2138120-84-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, represents a promising candidate for the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular formula of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one is C₁₃H₁₄F₃N₂O₂, and its molecular weight is approximately 279.25 g/mol. The compound features a pyrazinone core substituted with a 5-hydroxy-2-(trifluoromethyl)cyclohexyl group, which imparts unique chemical and biological properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design.

In terms of chemical synthesis, 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one can be synthesized through a multi-step process involving the reaction of a trifluoromethylated cyclohexanol derivative with a suitable pyrazinone precursor. Recent studies have explored various synthetic routes to optimize yield and purity, contributing to the feasibility of large-scale production for pharmaceutical applications.

The biological activities of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one have been extensively investigated in both in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory properties. Research has shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one has also demonstrated potential as an antitumor agent. Studies have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase. These findings highlight the compound's potential as a novel anticancer agent with minimal toxicity to normal cells.

In addition to its therapeutic potential, 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one has been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a long half-life in animal models. These pharmacokinetic characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects in clinical settings.

The safety profile of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one has also been evaluated in preclinical studies. Toxicity assessments have revealed that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of this compound for clinical trials.

In conclusion, 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,2-dihydropyrazin-2-one (CAS No. 2138120-84-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating inflammatory diseases and cancer make it an exciting target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use as a novel therapeutic agent.